Cas no 4010-79-1 ( )
structure
Product Name:
CAS No:4010-79-1
MF:C9H9Cl2N5O
MW:274.106658697128
CID:925319
PubChem ID:344386
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 4-(2,8-dichloro-7H-purin-6-yl)morpholine
- 2,8-Dichlor-6-morpholino-7(9)H-purin
- 2,8-dichloro-6-morpholin-4-yl-7(9)H-purine
- 6-Morpholino-2,8-dichlorpurin
- AC1L80FQ
- NSC401255
- SCHEMBL3325399
- 4010-79-1
- DTXSID70322448
- NSC-401255
-
-
- Inchi： 1S/C9H9Cl2N5O/c10-8-12-5-6(13-8)14-9(11)15-7(5)16-1-3-17-4-2-16/h1-4H2,(H,12,13,14,15)
- InChI Key： CTUKDTNJKHIPJZ-UHFFFAOYSA-N
- SMILES： ClC1=NC2C(=C(N=C(N=2)Cl)N2CCOCC2)N1
Computed Properties
- Exact Mass: 273.01867
- Monoisotopic Mass: 273.0184153g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 66.9Ų
Experimental Properties
- PSA: 66.93
- LogP: 1.56130
Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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